Cas no 1346698-35-8 (5-(tert-Butoxy)-3-chloropyridazine)

• Product Name: 5-(tert-Butoxy)-3-chloropyridazine
• CAS No: 1346698-35-8
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 1031390
• PubChem ID: 71303827
• Update Time: 2025-11-01

5-(tert-Butoxy)-3-chloropyridazine Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butoxy)-3-chloropyridazine
• 3-chloro-5-[(2-methylpropan-2-yl)oxy]pyridazine
• 5-tert-butoxy-3-chloropyridazine
• 1346698-35-8
• DTXSID60745127

• Inchi： 1S/C8H11ClN2O/c1-8(2,3)12-6-4-7(9)11-10-5-6/h4-5H,1-3H3
• InChI Key： SCEZYUNDBQPPBX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=N1)OC(C)(C)C

Computed Properties

• Exact Mass: 186.0559907g/mol
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35Ų

Additional information on 5-(tert-Butoxy)-3-chloropyridazine

Introduction to 5-(tert-Butoxy)-3-chloropyridazine (CAS No. 1346698-35-8)

5-(tert-Butoxy)-3-chloropyridazine, identified by the Chemical Abstracts Service Number (CAS No.) 1346698-35-8, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic aromatic compound features a pyridazine core substituted with a tert-butoxy group at the 5-position and a chloro group at the 3-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of pharmaceutical agents targeting neurological and inflammatory disorders.

The pyridazine scaffold is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. This structural motif is known for its ability to interact with biological targets such as enzymes and receptors, making it a privileged structure in medicinal chemistry. The presence of both electron-withdrawing (chloro) and electron-donating (tert-butoxy) groups enhances the compound's versatility, allowing for fine-tuning of its physicochemical properties and biological activity.

In recent years, there has been growing interest in 5-(tert-Butoxy)-3-chloropyridazine due to its potential applications in drug discovery. Researchers have explored its utility as a building block for more complex molecules with therapeutic relevance. For instance, derivatives of this compound have been investigated for their role in modulating inflammatory pathways, particularly in conditions such as rheumatoid arthritis and inflammatory bowel disease. The tert-butoxy group, in particular, contributes to metabolic stability, which is a critical factor in drug design.

One of the most compelling aspects of 5-(tert-Butoxy)-3-chloropyridazine is its role in synthesizing kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By leveraging the pyridazine core, researchers have designed molecules that selectively inhibit specific kinases, thereby reducing side effects and improving therapeutic outcomes. The chloro substituent at the 3-position further enhances binding affinity by forming hydrogen bonds or participating in π-stacking interactions with the target protein.

Recent advancements in computational chemistry have also highlighted the importance of 5-(tert-Butoxy)-3-chloropyridazine as a scaffold for virtual screening campaigns. High-throughput virtual screening (HTVS) allows researchers to rapidly evaluate large libraries of compounds for their potential binding to biological targets. The structural features of this compound make it an attractive candidate for such screens, as it can be easily modified to optimize potency and selectivity.

The synthesis of 5-(tert-Butoxy)-3-chloropyridazine typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes nucleophilic substitution reactions followed by protection-deprotection steps to introduce the desired substituents at specific positions on the pyridazine ring. The tert-butoxy group is often introduced via an etherification reaction, while the chloro group can be introduced through halogenation or displacement reactions.

In terms of pharmacokinetic properties, 5-(tert-Butoxy)-3-chloropyridazine exhibits favorable solubility and stability under physiological conditions. These properties are essential for ensuring adequate absorption, distribution, metabolism, and excretion (ADME) profiles in vivo. Additionally, preliminary pharmacological studies suggest that this compound demonstrates moderate oral bioavailability and reasonable tissue distribution, making it a promising candidate for further development.

The potential applications of 5-(tert-Butoxy)-3-chloropyridazine extend beyond kinase inhibition. Researchers have also explored its use in developing antiviral agents, where the pyridazine core can interact with viral proteases or polymerases. Furthermore, its structural motif has been investigated for its ability to modulate neurotransmitter receptors, offering potential treatments for neurological disorders such as depression and epilepsy.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative molecular entities like 5-(tert-Butoxy)-3-chloropyridazine. Ongoing research aims to expand its utility by exploring novel synthetic methodologies and discovering new biological targets. Collaborative efforts between academic institutions and pharmaceutical companies are crucial in translating these findings into tangible therapeutic solutions.

In conclusion,5-(tert-Butoxy)-3-chloropyridazine (CAS No. 1346698-35-8) represents a versatile and promising compound in modern drug discovery. Its unique structural features and demonstrated biological activity make it an invaluable tool for developing next-generation pharmaceutical agents. As research progresses, we can expect to see further applications emerge, solidifying its role as a cornerstone molecule in medicinal chemistry.